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Compound of Interest

Compound Name:
1,5-Dimethyl-1H-imidazole-4-

carbaldehyde

Cat. No.: B1358129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and spectroscopic data of 1,5-Dimethyl-1H-imidazole-4-carbaldehyde, a

heterocyclic compound of interest in medicinal chemistry and organic synthesis.

Chemical Structure and Properties
1,5-Dimethyl-1H-imidazole-4-carbaldehyde is a substituted imidazole featuring a

carbaldehyde group at the 4-position and methyl groups at the 1 and 5-positions. The presence

of the aldehyde functional group and the imidazole ring makes it a versatile intermediate for the

synthesis of more complex molecules, particularly in the development of pharmaceutical

agents.[1]

Chemical Structure:

Caption: 2D Chemical Structure of 1,5-Dimethyl-1H-imidazole-4-carbaldehyde.

Physicochemical Properties:
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Property Value Source

Molecular Formula C₆H₈N₂O [1]

Molecular Weight 124.14 g/mol [1]

CAS Number 368833-94-7

Appearance Light yellow to off-white solid

Purity ≥ 99% (HPLC)

Storage Conditions 0 - 8 °C [2]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1,5-Dimethyl-1H-
imidazole-4-carbaldehyde is not readily available in published literature, a plausible synthetic

route can be devised based on established methods for the N-methylation of imidazoles and

the formylation of aromatic heterocycles. One such proposed method is the N-methylation of 4-

formyl-5-methyl-1H-imidazole.

Proposed Synthesis Workflow:

4-Formyl-5-methyl-1H-imidazole

N-Methylation Reaction

Reactant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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